2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene

• IUPAC Name: 2-bromo-1-[(4-chlorophenyl)methoxy]-4-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C15H11BrClNO3/c16-14-9-11(7-8-18(19)20)3-6-15(14)21-10-12-1-4-13(17)5-2-12/h1-9H,10H2/b8-7+
• InChI Key: NTGSHVPUYGDUON-BQYQJAHWSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=C[N+](=O)[O-])Br)Cl
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)/C=C/[N+](=O)[O-])Br)Cl
• Molecular Formula: C15H11BrClNO3
• Molecular Weight: 368.61 g/mol

Description

2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BCN or BNVB and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene is not fully understood, but it is believed to work by inhibiting specific enzymes and proteins in the body. Studies have shown that the compound has the ability to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have antioxidant properties, which can protect the body against oxidative stress. The compound has also been shown to reduce inflammation, which is beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene in lab experiments include its high purity, stability, and low toxicity. However, the compound has limitations in terms of its solubility and reactivity, which can affect its use in certain experiments.

Future Directions

There are several future directions for the use of 2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene in scientific research. One potential direction is the development of new drugs for the treatment of cancer and other diseases. The compound can also be used in the development of new materials with specific properties. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Scientific Research Applications

2-bromo-1-[(4-chlorobenzyl)oxy]-4-(2-nitrovinyl)benzene has potential applications in various fields of scientific research. It has been used in the development of new drugs, as a fluorescent probe, and in the synthesis of new materials. The compound has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.